Cas no 181869-01-2 ((2R,4S)-2-benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide)

• Product name: (2R,4S)-2-benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide
• CAS No: 181869-01-2
• MF: C₂₉H₃₃NO₅
• MW: 475.576028585434
• CID: 1373471
• PubChem ID: 5480790

(2R,4S)-2-benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-2-benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide
• Benzenepentanamide, N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-g-hydroxy-2,4-dimethoxy-a-(phenylmethyl)-, (1S-(1a(aS,gR),2a))-
• Benzenepentanamide, N-[(1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-.gamma.-hydroxy-2,4-dimethoxy-.alpha.-(phenylmethyl)-, (aR,gS)-
• Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-gamma-hydroxy-2,4-dimethoxy-alpha-(phenylmethyl)-, (aR,gS)-
• 181869-01-2
• Benzenepentanamide, N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-g-hydroxy-2,4-dimethoxy-a-(phenylmethyl)-, [1S-[1a(aS*,gR*),2a]]-
• (2R,4S)-2-benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-[(2R)-2-hydroxyindan-1-yl]pentanamide
• 2-Benzyl-5-(2,4-dimethoxyphenyl)-4-hydroxy-N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)pentanimidic acid
• DTXSID00939487

• Inchi： InChI=1S/C29H33NO5/c1-34-24-13-12-21(27(18-24)35-2)15-23(31)16-22(14-19-8-4-3-5-9-19)29(33)30-28-25-11-7-6-10-20(25)17-26(28)32/h3-13,18,22-23,26,28,31-32H,14-17H2,1-2H3,(H,30,33)/t22-,23-,26-,28?/m1/s1
• InChI Key： FMBNUGXKRDKOQN-RXTRGRSESA-N
• SMILES： COC1=CC(=C(C=C1)CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O)OC

Computed Properties

• Exact Mass: 475.23599
• Monoisotopic Mass: 475.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.02